Cas no 2171665-00-0 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,5-dimethylpiperidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,5-dimethylpiperidine-2-carboxylic acid
• CAS No: 2171665-00-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6595992
• PubChem ID: 165878013
• Update Time: 2025-06-08

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,5-dimethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,5-dimethylpiperidine-2-carboxylic acid
• EN300-1579190
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3,5-dimethylpiperidine-2-carboxylic acid
• 2171665-00-0

• Inchi： 1S/C28H34N2O5/c1-17-14-18(2)26(27(32)33)30(15-17)25(31)13-12-19(3)29-28(34)35-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,17-19,24,26H,12-16H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： ZAUKUZIMTQWNBU-UHFFFAOYSA-N
• SMILES： OC(C1C(C)CC(C)CN1C(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,5-dimethylpiperidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,5-dimethylpiperidine-2-carboxylic Acid (CAS No. 2171665-00-0)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,5-dimethylpiperidine-2-carboxylic acid, identified by its CAS number 2171665-00-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,5-dimethylpiperidine-2-carboxylic acid is characterized by a combination of functional groups that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a common protective group in peptide synthesis, suggests potential applications in the development of peptide-based drugs. Additionally, the piperidine ring and the dimethyl substitution at the 3 and 5 positions introduce steric and electronic effects that can influence the compound's biological activity.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic benefits. The 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,5-dimethylpiperidine-2-carboxylic acid has been studied for its potential role in various biological pathways. For instance, its structural features make it a candidate for inhibiting certain enzymes that are involved in inflammatory responses and cancer progression.

One of the most intriguing aspects of this compound is its potential application in drug design. The Fmoc group can be selectively removed under specific conditions, allowing for the synthesis of peptides or other bioactive molecules. This property makes it a valuable tool in medicinal chemistry for exploring new drug candidates. Furthermore, the dimethyl-substituted piperidine ring can enhance the solubility and bioavailability of drug molecules, which is crucial for their efficacy in vivo.

Recent studies have also highlighted the importance of understanding the metabolic pathways and interactions of such compounds. The 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,5-dimethylpiperidine-2-carboxylic acid has been subjected to various metabolic stability studies to assess its behavior in biological systems. These studies have provided insights into how the compound is processed by enzymes and how it might be modified within the body.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this molecule with high fidelity, which is essential for subsequent biological testing. The fluorenylmethoxycarbonyl group, in particular, plays a critical role in protecting amino groups during synthesis and ensuring that the final product retains its intended structure.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3,5-dimethylpiperidine-2-carboxylic acid represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further study and development. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel therapeutic agents.